molecular formula C9H10N4O2 B136254 5-Amino-2,3-dimethyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid CAS No. 145838-30-8

5-Amino-2,3-dimethyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid

Cat. No. B136254
M. Wt: 206.2 g/mol
InChI Key: SVSFDBPQYPSMLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-2,3-dimethyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic aromatic organic compound that belongs to the imidazo[4,5-b]pyridine family.

Mechanism Of Action

The mechanism of action of 5-Amino-2,3-dimethyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or pathways involved in cell growth and proliferation. It has also been shown to induce apoptosis in cancer cells.

Biochemical And Physiological Effects

Studies have shown that 5-Amino-2,3-dimethyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid can have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have antibacterial properties and can inhibit the growth of certain bacteria.

Advantages And Limitations For Lab Experiments

One of the major advantages of 5-Amino-2,3-dimethyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid is its versatility in various fields of research. It can be used as a building block for the synthesis of novel organic materials, as well as a potential therapeutic agent for the treatment of cancer and inflammation. However, one of the limitations of using this compound in lab experiments is its potential toxicity and side effects. Further studies are needed to fully understand the safety and efficacy of this compound.

Future Directions

There are several future directions for the research on 5-Amino-2,3-dimethyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid. One area of research could be the synthesis of novel derivatives of this compound with improved efficacy and safety profiles. Another area of research could be the development of new applications for this compound in the fields of material science and biotechnology. Finally, further studies are needed to fully understand the mechanism of action and potential therapeutic applications of this compound in various diseases.
Conclusion:
In conclusion, 5-Amino-2,3-dimethyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid is a versatile and promising compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives in various fields.

Synthesis Methods

The synthesis of 5-Amino-2,3-dimethyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid can be achieved through various methods. One of the most commonly used methods involves the reaction of 2,3-dimethylpyridine with cyanamide, followed by the addition of ammonium carbonate and heating. The resulting product is then treated with hydrochloric acid to obtain the final product.

Scientific Research Applications

5-Amino-2,3-dimethyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, it has been shown to possess anti-tumor, anti-inflammatory, and anti-bacterial properties. It has also been studied for its potential as a fluorescent probe for the detection of DNA damage. In the field of material science, it has been used as a building block for the synthesis of novel organic materials with potential applications in electronics and optoelectronics.

properties

CAS RN

145838-30-8

Product Name

5-Amino-2,3-dimethyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid

Molecular Formula

C9H10N4O2

Molecular Weight

206.2 g/mol

IUPAC Name

5-amino-2,3-dimethylimidazo[4,5-b]pyridine-6-carboxylic acid

InChI

InChI=1S/C9H10N4O2/c1-4-11-6-3-5(9(14)15)7(10)12-8(6)13(4)2/h3H,1-2H3,(H2,10,12)(H,14,15)

InChI Key

SVSFDBPQYPSMLX-UHFFFAOYSA-N

SMILES

CC1=NC2=C(N1C)N=C(C(=C2)C(=O)O)N

Canonical SMILES

CC1=NC2=C(N1C)N=C(C(=C2)C(=O)O)N

synonyms

3H-Imidazo[4,5-b]pyridine-6-carboxylicacid,5-amino-2,3-dimethyl-(9CI)

Origin of Product

United States

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